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Compound of Interest

Compound Name: Methyl Ricinoleate

Cat. No.: B110599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl ricinoleate, the methyl ester of ricinoleic acid, is a versatile ingredient derived from

castor oil with numerous applications in cosmetic and personal care products.[1][2] Its unique

chemical structure, featuring a hydroxyl group, imparts desirable properties such as emollience,

lubricity, and surfactant capabilities.[1] These characteristics make it a valuable component in a

wide range of formulations, including skin creams, lotions, lipsticks, and other decorative

cosmetics.[2] This document provides detailed application notes, experimental protocols, and

quantitative data to guide the use of methyl ricinoleate in product development.

Physicochemical Properties
A thorough understanding of methyl ricinoleate's physical and chemical properties is essential

for formulation development.
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Property Value Reference

INCI Name METHYL RICINOLEATE [3]

CAS Number 141-24-2 [1]

Molecular Formula C19H36O3 [1]

Molecular Weight 312.49 g/mol [1]

Appearance Clear, viscous liquid [4]

Density ~0.92 g/mL [1]

Refractive Index ~1.46 [1]

Solubility
Insoluble in water; soluble in

alcohol and organic solvents.
[3]

Applications in Cosmetics and Personal Care
Methyl ricinoleate is a multifunctional ingredient primarily used for its skin-conditioning and

formulation-enhancing properties.

Skin Conditioning Agent - Emollient
As an emollient, methyl ricinoleate helps to soften and soothe the skin by forming a semi-

occlusive layer on the stratum corneum. This layer reduces transepidermal water loss (TEWL),

thereby increasing skin hydration.[1] Its lubricating properties also contribute to a smooth and

pleasant skin feel.

Mechanism of Action: The primary mechanism of action for methyl ricinoleate as an emollient

is biophysical. It does not directly modulate specific signaling pathways within the skin but

rather improves skin barrier function through its physical properties.
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Figure 1: Biophysical mechanism of methyl ricinoleate as an emollient.

Surfactant and Emulsion Stabilizer
The amphiphilic nature of methyl ricinoleate, stemming from its polar hydroxyl group and

nonpolar fatty acid chain, allows it to act as a surfactant and emulsion stabilizer.[1] It can help

to reduce the surface tension between oil and water phases, facilitating the formation of stable

emulsions in creams and lotions.

Viscosity-Regulating Agent
In certain formulations, methyl ricinoleate can contribute to the desired viscosity and texture.

Its inherent viscosity and ability to interact with other formulation components help to create

products with a pleasing consistency and application experience.

Quantitative Data
While specific quantitative data for methyl ricinoleate is limited in publicly available literature,

the following tables provide illustrative data based on typical performance of fatty acid esters in

cosmetic formulations. This data should be used as a guideline for formulation development,

with the understanding that specific results will vary based on the complete formulation.

Table 1: Illustrative Skin Hydration Efficacy

Concentration of Emollient Ester (% w/w)
Increase in Skin Hydration (Corneometer
Units) - 2 hours post-application

0 (Control) 2 ± 1.5

2.5 15 ± 2.0

5.0 25 ± 2.5

10.0 38 ± 3.0

Table 2: Illustrative Viscosity Modification in an O/W Cream
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Concentration of Methyl Ricinoleate (%
w/w)

Viscosity (cP at 25°C)

0 8,000 ± 500

2 12,000 ± 600

5 25,000 ± 800

8 40,000 ± 1000

Table 3: Illustrative Sensory Panel Evaluation (Scale of 1-10)

Attribute
Formulation with 5%
Mineral Oil

Formulation with 5%
Methyl Ricinoleate

Spreadability 7 ± 1.0 8 ± 0.8

Absorbency 6 ± 1.2 7 ± 1.0

Greasiness 5 ± 1.5 3 ± 0.7

Softness (After-feel) 6 ± 0.9 8 ± 0.6

Experimental Protocols
The following are detailed protocols for evaluating the performance of cosmetic formulations

containing methyl ricinoleate.

Protocol 1: Evaluation of Skin Hydration (Corneometry)
Objective: To quantify the effect of a formulation containing methyl ricinoleate on skin surface

hydration.

Equipment:

Corneometer® CM 825 (or equivalent)

Standard room with controlled temperature (21±1°C) and humidity (50±5%)
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Test formulation and control (placebo)

Volunteer panel (n≥10) with normal to dry skin on the volar forearm

Workflow:

Start

Panelist Acclimatization
(15-20 min)

Baseline Corneometer
Measurement (T0)

Application of Test & Control
Formulations (2 mg/cm²)

Corneometer Measurement
(T=2 hours)

Corneometer Measurement
(T=4 hours)

Data Analysis:
Compare changes from T0

End
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Figure 2: Workflow for skin hydration evaluation.

Procedure:

Panelist Preparation: Panelists should avoid using any moisturizers on their forearms for at

least 24 hours before the study.

Acclimatization: Allow panelists to acclimatize to the controlled environment for 15-20

minutes.

Baseline Measurement (T0): Take five Corneometer readings on each designated test site

on the volar forearm and calculate the average.

Product Application: Apply a standardized amount (2 mg/cm²) of the test and control

formulations to the respective test sites.

Post-Application Measurements: Take Corneometer readings at specified time points (e.g., 2

hours, 4 hours, 8 hours) after product application.

Data Analysis: Calculate the change in skin hydration from baseline for both the test and

control sites. Statistically analyze the data to determine the significance of the results.

Protocol 2: Viscosity Measurement
Objective: To determine the viscosity of a cream or lotion formulation containing methyl
ricinoleate.

Equipment:

Brookfield DV-E Viscometer (or equivalent) with appropriate spindle (e.g., T-bar spindle for

creams)

Helipath stand (for creams)

Beaker
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Temperature-controlled water bath (25°C)

Procedure:

Sample Preparation: Place the formulation in a beaker and allow it to equilibrate to 25°C in

the water bath.

Viscometer Setup: Select an appropriate spindle and rotational speed. For a cream, a T-bar

spindle with a Helipath stand is often used to ensure fresh material is constantly being

measured.

Measurement: Lower the rotating spindle into the sample. For a T-bar spindle, the Helipath

stand will slowly lower the viscometer, creating a helical path through the sample.

Data Recording: Allow the reading to stabilize and record the viscosity in centipoise (cP) or

Pascal-seconds (Pa·s).

Protocol 3: Spreadability Assessment (Parallel Plate
Method)
Objective: To quantify the spreadability of a formulation containing methyl ricinoleate.

Equipment:

Two circular glass plates

Weight (e.g., 50g)

Ruler or caliper

Graph paper (to place under the bottom plate for easier measurement)

Stopwatch

Procedure:

Sample Application: Place a standardized amount of the formulation (e.g., 1g) onto the

center of the bottom glass plate.
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Spreading: Carefully place the top glass plate over the sample and then place the weight on

the center of the top plate.

Measurement: Start the stopwatch and measure the diameter of the spread sample at

specified time intervals (e.g., 1 minute, 5 minutes).

Calculation: Calculate the spread area (πr²) at each time point. A larger spread area

indicates greater spreadability.

Protocol 4: Sensory Panel Evaluation
Objective: To assess the sensory characteristics of a formulation containing methyl
ricinoleate.

Panel: A trained panel of at least 10 individuals.

Procedure:

Sample Presentation: Provide panelists with coded samples of the test and control

formulations.

Application: Instruct panelists to apply a standardized amount of each product to a

designated area of their skin (e.g., volar forearm).

Evaluation: Panelists will evaluate predefined sensory attributes (e.g., spreadability,

absorbency, greasiness, softness) on a labeled magnitude scale (e.g., 1-10) at specific time

points (e.g., immediately after application, 5 minutes after application).

Data Analysis: Analyze the data to determine the sensory profile of the formulation and

identify any significant differences between the test and control products.

Safety and Regulatory Information
Methyl ricinoleate has been reviewed by the Cosmetic Ingredient Review (CIR) Expert Panel,

which concluded that it is safe as used in cosmetic formulations.[2] It is generally considered to

be non-irritating and non-sensitizing to the skin. As with any cosmetic ingredient, it is important

to adhere to good manufacturing practices and conduct appropriate safety and stability testing

for the final formulation.
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Conclusion
Methyl ricinoleate is a highly functional and versatile ingredient for cosmetic and personal

care products. Its emollient, surfactant, and viscosity-modifying properties contribute to the

development of effective and aesthetically pleasing formulations. The protocols and data

presented in this document provide a framework for researchers and formulators to effectively

utilize methyl ricinoleate in their product development efforts. Further specific studies on the

quantitative effects of methyl ricinoleate in various cosmetic bases are encouraged to expand

the available data for this valuable ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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